1-Amino-3-{methyl[(pyridin-4-yl)methyl]amino}propan-2-ol

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 1-amino-3-[methyl(pyridin-4-ylmethyl)amino]propan-2-ol
• InChI: InChI=1S/C10H17N3O/c1-13(8-10(14)6-11)7-9-2-4-12-5-3-9/h2-5,10,14H,6-8,11H2,1H3
• InChI Key: ZLQZWOGHGIDSEJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=NC=C1)CC(CN)O

Description

1-Amino-3-{methyl[(pyridin-4-yl)methyl]amino}propan-2-ol is a chemical compound designed for research and development applications. This organic scaffold features a 2-amino-propan-2-ol core substituted with a methyl(pyridin-4-ylmethyl)amino group, making it a versatile intermediate for synthetic and medicinal chemistry. The structure incorporates a tertiary amine and a primary alcohol, functional groups that are commonly utilized in the formation of metal-chelating ligands. Similar poly-pyridyl amino alcohol structures are known to act as multidentate ligands for coordinating various metal ions, which can be exploited in catalysis and the synthesis of coordination complexes . Compounds containing aminopyridine moieties are of significant interest in pharmaceutical research due to their diverse biological activity. Aminopyridines are a recognized class of molecules known to act as potassium channel blockers, and this mechanism underpins their use in neurological research, such as for conditions like multiple sclerosis . The specific structure of this compound, with its amino-propanol linker, suggests potential for development into bioactive molecules or for use in drug discovery programs. This product is intended for laboratory research by qualified personnel. It is For Research Use Only and is not intended for diagnostic or therapeutic use. All information provided is for informational purposes. Researchers should handle this material with appropriate safety precautions.

Preparation Methods

Synthesis via Nucleophilic Substitution and Reductive Amination

Step 1: Preparation of 4-Pyridylmethylamine Derivative

• Starting Material: 4-Chloromethylpyridine or 4-(Chloromethyl)pyridine derivatives.
• Reaction: Nucleophilic substitution with methylamine or methylamine equivalents to generate 4-(Methylamino)methylpyridine.
• Conditions: Conducted in polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile at room temperature or slightly elevated temperatures (~25-50°C).
• Outcome: Formation of 4-(Methylamino)methylpyridine with high yield (~80-90%).

Step 2: Coupling with Amino-Propanol Scaffold

• Starting Scaffold: Protected amino-propanol derivatives, such as N-protected 2-amino-1-propanol.
• Reaction: Nucleophilic substitution of the amino group with the pyridinylmethylamine derivative.
• Reagents: Use of bases like potassium carbonate or sodium hydride to facilitate substitution.
• Solvent: Dimethyl sulfoxide (DMSO), tetrahydrofuran (THF), or acetonitrile.
• Conditions: Reflux or room temperature, depending on reactivity.

Step 3: Deprotection and Final Functionalization

• Deprotection: Removal of protecting groups (if used) under acidic or basic conditions.
• Purification: Recrystallization or chromatography to isolate Compound A.

Synthesis via Reductive Amination

Step 1: Formation of the Intermediate

• Reactants: 2-Amino-1-propanol and pyridin-4-carbaldehyde.
• Reaction: Reductive amination to attach the pyridinylmethyl group to the amino-propanol scaffold.
• Reagents: Sodium cyanoborohydride (NaBH₃CN) or similar reducing agents.
• Solvent: Methanol or ethanol.
• Conditions: Mild heating (~25-40°C) with controlled pH to favor amine formation.

Step 2: Methylation of the Amine

• Reagents: Methyl iodide or dimethyl sulfate.
• Conditions: Conducted in the presence of a base like potassium carbonate.
• Outcome: Methylation yields the N-methylated amino group, finalizing the structure of Compound A.

Use of Protecting Groups and Solvent Techniques

• Protection: The amino group on the propanol scaffold can be protected as carbamates or amides to prevent side reactions.
• Solvent Selection: Based on the patent and literature data, solvents such as hydrocarbon solvents, ethers, esters, chloroform, alcohols, polar aprotic solvents (DMSO, DMF), ketones, and nitriles are suitable.
• Isolation Techniques: Recrystallization, distillation, lyophilization, or solvent-antisolvent techniques are employed to obtain pure crystalline forms.

Data Table Summarizing Key Preparation Parameters

Step	Reaction Type	Reagents	Solvent	Conditions	Yield	Remarks
1	Nucleophilic substitution	Methylamine, chloromethylpyridine	DMF, acetonitrile	Room temp to 50°C	80-90%	High-yield formation of pyridinylmethylamine
2	Coupling	Protected amino-propanol, pyridinylmethylamine	DMSO, THF	Reflux or RT	70-85%	Protection-deprotection steps may be needed
3	Reductive amination	Pyridinyl aldehyde, amino-propanol	Methanol	25-40°C	75-90%	Methylation with dimethyl sulfate or methyl iodide

Notable Research Findings and Patent Data

• Patent WO2016170545A1 describes an improved process for synthesizing related amino-propanol derivatives, emphasizing solvent selection and process efficiency. It highlights the use of solvent techniques like recrystallization and lyophilization to obtain amorphous forms, which could be adapted for Compound A synthesis.
• Research on pyridopyrimidine derivatives indicates that similar amino-alcohol compounds are synthesized via multi-step pathways involving nucleophilic substitutions, methylations, and protective group strategies, providing a framework for Compound A's synthesis.
• Chemical synthesis literature suggests that reductive amination is a versatile method for attaching pyridinylmethyl groups to amino alcohols, offering high selectivity and yields.

Chemical Reactions Analysis

Types of Reactions

1-Amino-3-{methyl[(pyridin-4-yl)methyl]amino}propan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form amines or alcohols.

Substitution: The amino and hydroxyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as halides, amines, and alcohols can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield ketones or aldehydes, while reduction can produce primary or secondary amines.

Scientific Research Applications

1-Amino-3-{methyl[(pyridin-4-yl)methyl]amino}propan-2-ol has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 1-Amino-3-{methyl[(pyridin-4-yl)methyl]amino}propan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound’s key structural analogs and their distinguishing features are summarized below:

Compound Name	Structural Features	Key Differences
1-Amino-3-{methyl[(pyridin-4-yl)methyl]amino}propan-2-ol (Target)	- Propan-2-ol backbone - Pyridin-4-ylmethyl-methylamino group	Reference compound for comparison.
1-Amino-2-(4-methylpyridin-2-yl)propan-2-ol	- Propan-2-ol backbone - 4-Methylpyridin-2-yl substituent	Pyridine substitution at 2-position; lacks tertiary amine linkage.
2-Phenyl-1,3-di(pyridin-4-yl)propan-2-ol	- Two pyridin-4-yl groups - Central phenyl-substituted propan-2-ol	Bulkier aromatic groups; no amino functionality.
1-{4-[(Methylamino)methyl]piperidin-1-yl}propan-2-ol	- Piperidine ring instead of pyridine - Methylaminomethyl substitution	Heterocyclic core differs (piperidine vs. pyridine).
1-[[4-[(4-Aminophenyl)methyl]phenyl]amino]-3-phenoxy-propan-2-ol	- Phenoxy and benzylamino substituents - Propan-2-ol backbone	Extended aromatic systems; lacks pyridine.

Physicochemical Properties

Property	Target Compound	1-Amino-2-(4-methylpyridin-2-yl)propan-2-ol	2-Phenyl-1,3-di(pyridin-4-yl)propan-2-ol
Molecular Weight	~220–240 g/mol*	166.22 g/mol	290.36 g/mol
Solubility	Polar solvents	Likely polar solvents	Moderate in DMSO/CHCl₃
Functional Groups	Amino, hydroxyl, pyridine	Amino, hydroxyl, pyridine	Hydroxyl, pyridine, phenyl

*Estimated based on structural analogs.

Pharmacological and Industrial Relevance

• Catalytic Applications : Propan-2-ol derivatives with tertiary amines (e.g., ) are used in asymmetric synthesis, indicating possible catalytic roles for the target compound .

Biological Activity

1-Amino-3-{methyl[(pyridin-4-yl)methyl]amino}propan-2-ol, also known as trihydrochloride salt, is a compound with significant potential in various biological applications. Its unique chemical structure allows it to interact with multiple biological targets, making it a subject of interest in medicinal chemistry and biochemistry.

• Molecular Formula : C10H20Cl3N3O
• Molecular Weight : 304.65 g/mol
• IUPAC Name : 1-amino-3-[methyl(pyridin-4-ylmethyl)amino]propan-2-ol; trihydrochloride
• Appearance : White powder
• Storage Temperature : 4 °C

The biological activity of this compound is primarily attributed to its ability to interact with specific proteins and enzymes. It has been shown to modulate the activity of various molecular targets, including:

• Enzymes : It can act as an inhibitor or activator of enzymes involved in critical metabolic pathways.
• Receptors : The compound may bind to G-protein coupled receptors (GPCRs), influencing cellular signaling pathways.

Antimicrobial Activity

Research has indicated that compounds similar to 1-Amino-3-{methyl[(pyridin-4-yl)methyl]amino}propan-2-ol exhibit antimicrobial properties. This activity is crucial for developing new antibiotics and treating resistant bacterial strains.

Anticancer Properties

Studies have demonstrated that derivatives of this compound can inhibit cancer cell proliferation. The mechanism often involves the induction of apoptosis in cancer cells, making it a candidate for further investigation in cancer therapy.

Neuroprotective Effects

Some research highlights the neuroprotective potential of this compound, suggesting it may help in conditions like Alzheimer's disease by inhibiting neuroinflammation and promoting neuronal survival.

Study 1: Anticancer Activity

In a study by Queener et al., a related pyridine derivative was evaluated for its ability to inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis in rapidly dividing cells. The results showed significant inhibition at low concentrations, indicating potential as an anticancer agent .

Study 2: Neuroprotective Mechanisms

A recent review article discussed the neuroprotective effects of various pyridine derivatives, including those structurally similar to our compound. It was found that these compounds could reduce oxidative stress and inflammation in neuronal cells, providing a basis for their use in neurodegenerative diseases .

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	Mechanism
1-Amino-3-{methyl[(pyridin-3-yl)methyl]amino}propan-2-ol	Moderate antimicrobial	Inhibition of cell wall synthesis
1-Amino-3-{methyl[(pyridin-2-yl)methyl]amino}propan-2-ol	High anticancer	DHFR inhibition
1-Amino-3-{methyl[(pyridin-5-yl)methyl]amino}propan-2-ol	Low neuroprotective	Antioxidant properties